Cas no 1206993-02-3 (2-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-amine)
2-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-amine
- 2-(4-(6-chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanamine
- 2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanamine
- F2158-0853
- 2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-amine
- 1206993-02-3
- AKOS022403476
-
- Inchi: 1S/C13H17ClN4S/c14-10-1-2-11-12(9-10)19-13(16-11)18-7-5-17(4-3-15)6-8-18/h1-2,9H,3-8,15H2
- InChI Key: XEQGDOKZDVPPNW-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)SC(=N2)N1CCN(CCN)CC1
Computed Properties
- Exact Mass: 296.0862454g/mol
- Monoisotopic Mass: 296.0862454g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 73.6Ų
2-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2158-0853-2μmol |
2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-amine |
1206993-02-3 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2158-0853-5μmol |
2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-amine |
1206993-02-3 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2158-0853-10μmol |
2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-amine |
1206993-02-3 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2158-0853-20μmol |
2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-amine |
1206993-02-3 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2158-0853-1mg |
2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-amine |
1206993-02-3 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2158-0853-2mg |
2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-amine |
1206993-02-3 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2158-0853-3mg |
2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-amine |
1206993-02-3 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2158-0853-4mg |
2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-amine |
1206993-02-3 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2158-0853-5mg |
2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-amine |
1206993-02-3 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2158-0853-10mg |
2-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-amine |
1206993-02-3 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
2-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-amine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-amine
Introduction to 2-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-amine (CAS No: 1206993-02-3)
2-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-amine, a compound with the chemical identifier CAS No: 1206993-02-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both piperazine and benzothiazole moieties in its structure imparts unique pharmacological properties that make it a promising candidate for further investigation.
The benzothiazole ring system is well-documented for its role in various biological processes and has been extensively explored in the design of therapeutic agents. Specifically, the 6-chloro substituent on the benzothiazole ring enhances the molecule's interaction with biological targets, thereby modulating its pharmacological activity. This feature is particularly relevant in the context of developing novel compounds that exhibit enhanced binding affinity and selectivity.
The piperazine moiety, on the other hand, is known for its ability to act as a pharmacophore in numerous drugs, contributing to both efficacy and solubility. The combination of these two structural elements in 2-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-amine suggests a multifaceted approach to drug design, potentially offering advantages over existing therapeutic agents.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Among these, benzothiazole derivatives have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The compound in question, 2-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-amine, aligns with this trend by incorporating structural features that are known to enhance biological activity.
In particular, the chloro substituent on the benzothiazole ring has been shown to improve metabolic stability and binding affinity. This modification is crucial for ensuring that the compound remains active within the physiological environment while maintaining its target specificity. The piperazine ring further contributes to these properties by providing a hydrogen bonding network that can interact with biological targets.
The synthesis of 2-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylenethanamidine involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the condensation of appropriately substituted benzothiazole derivatives with piperazine derivatives under controlled conditions. Subsequent functional group transformations are then employed to introduce the necessary amine functionalities.
The resulting compound exhibits interesting physicochemical properties that make it suitable for further pharmaceutical development. Its solubility profile is particularly noteworthy, as it allows for formulation into various dosage forms without significant challenges. Additionally, its stability under different storage conditions enhances its practicality for clinical use.
From a pharmacological perspective, 2-[6-chloro-1,3-benzothiazol-2-yl]piperazin-1-ylethan-1-amine has demonstrated potential in preclinical studies as a modulator of various biological pathways. Its ability to interact with specific enzymes and receptors suggests that it may be effective in treating conditions such as neurological disorders and cardiovascular diseases. These findings are supported by computational modeling studies that predict favorable binding interactions between the compound and its target proteins.
The integration of advanced computational techniques has significantly accelerated the drug discovery process. Molecular docking simulations have been particularly valuable in identifying potential binding sites and optimizing lead compounds like 2-[6-chloro-1,3-benzothiazol-2-yl]piperazin-1-ylethan-1-amine. These simulations have provided insights into how structural modifications can enhance binding affinity and selectivity, guiding researchers toward more effective drug candidates.
In conclusion, 2-[CAS No: 1206993
1206993-02-3 (2-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)